Cas no 3144-54-5 (1-(2,4-Dihydroxyphenyl)-1-hexanone)

• Product Name: 1-(2,4-Dihydroxyphenyl)-1-hexanone
• CAS No: 3144-54-5
• Molecular Formula: C₁₂H₁₆O₃
• Molecular Weight: 208.25364
• CID: 43858
• PubChem ID: 76596

1-(2,4-Dihydroxyphenyl)-1-hexanone Properties

Names and Identifiers

• 1-(2,4-Dihydroxyphenyl)hexan-1-one
• 2',4'-Dihydroxyhexanophenone
• 3-(2-NITROETHIENYL)PYRIDINE
• 4-Hexanoylresorcinol
• 4-caproylresorcinol
• CS-0297445
• W-109868
• 4ZA8TZ29E2
• SR-01000025410-1
• NSC-163332
• SMR000365571
• 1-(2,4-Dihydroxyphenyl)-1-hexanone
• REGID_for_CID_76596
• 1-Hexanone, 1-(2,4-dihydroxyphenyl)-
• SCHEMBL1606859
• AK-087/42718140
• NSC 163332
• DTXSID50871883
• FT-0652474
• A820859
• CHEMBL1440045
• 2',4'-DIHYDROXYCAPROPHENONE
• NCGC00245996-01
• 1-(2,4-Dihydroxyphenyl)-1-hexanone #
• MLS000774909
• 1-?(2,?4-?Dihydroxyphenyl)?-1-?hexanone
• Z56758832
• UNII-4ZA8TZ29E2
• 4-n-hexanoylresorcinol
• HMS2769M05
• SR-01000025410
• NSC163332
• HEXYLRESORCINOL IMPURITY D [EP IMPURITY]
• EINECS 221-555-7
• 1-(1-adamantyl)ethylaminehydrochloride
• HMS1578K14
• Q27186696
• AKOS001030228
• 3144-54-5
• NS00006278
• CHEBI:108115

• MDL： MFCD00002281
• InChIKey： SKUFHZAEFGZSQK-UHFFFAOYSA-N
• Inchi： 1S/C12H16O3/c1-2-3-4-5-11(14)10-7-6-9(13)8-12(10)15/h6-8,13,15H,2-5H2,1H3
• SMILES： CCCCCC(=O)C1=C(C=C(C=C1)O)O

Computed Properties

• Exact Mass: 208.109944g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 208.109944g/mol
• Monoisotopic Mass: 208.109944g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 21
• Surface Charge: 0

Experimental Properties

• LogP: 2.86080
• PSA: 57.53000
• Refractive Index: 1.5141 (estimate)
• Boiling Point: 217 ºC (14 mmHg)
• Melting Point: 53-56 ºC
• Flash Point: >110 ºC
• Color/Form: solid
• Solubility: Soluble in water
• Density: 1.0989 (rough estimate)

1-(2,4-Dihydroxyphenyl)-1-hexanone Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.
• Risk Phrases： R36/37/38

1-(2,4-Dihydroxyphenyl)-1-hexanone Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%